Cas no 62784-60-5 (3-bromocyclohexan-1-one)

• Product Name: 3-bromocyclohexan-1-one
• CAS No: 62784-60-5
• MF: C₆H₉BrO
• MW: 177.039061307907
• CID: 431446
• PubChem ID: 15582166
• Update Time: 2025-04-19

3-bromocyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-bromo-
• 3-BROMOCYCLOHEXAN-1-ONE
• 3-bromocyclohexanone
• SCHEMBL15052832
• DTXSID20574874
• AKOS015836041
• 62784-60-5
• FT-0698705
• 3-Bromo-cyclohexanon
• 3-bromocyclohexan-1-one

• Inchi： 1S/C6H9BrO/c7-5-2-1-3-6(8)4-5/h5H,1-4H2
• InChI Key： AEEYKBDOSUULQA-UHFFFAOYSA-N
• SMILES： BrC1CC(CCC1)=O

Computed Properties

• Exact Mass: 175.98367
• Monoisotopic Mass: 175.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone